1-(4-{2-[(2-methylphenyl)amino]-2-oxoethoxy}phenyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: 1-[4-[2-(2-methylanilino)-2-oxoethoxy]phenyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C20H21N3O4/c1-13-4-2-3-5-17(13)22-18(24)12-27-16-8-6-15(7-9-16)23-11-14(20(21)26)10-19(23)25/h2-9,14H,10-12H2,1H3,(H2,21,26)(H,22,24)
• InChI Key: JCNHPTIPAUBSMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)N3CC(CC3=O)C(=O)N
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol

Description

1-(4-{2-[(2-methylphenyl)amino]-2-oxoethoxy}phenyl)-5-oxo-3-pyrrolidinecarboxamide is a useful research compound. Its molecular formula is C20H21N3O4 and its molecular weight is 367.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 367.15320616 g/mol and the complexity rating of the compound is 559. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

HIV-1 Inhibition

1-(4-Methylphenyl)-5-oxo-2-phenylpyrrolidine-2-carboxamide, a compound structurally similar to the one , has demonstrated potential as an anti-human immunodeficiency virus type 1 (HIV-1) non-nucleoside reverse transcriptase inhibitor. This compound's structure facilitates the formation of hydrogen bonds, contributing to its inhibitory properties (Tamazyan et al., 2007).

Anticonvulsant Properties

Certain compounds related to 1-(4-{2-[(2-methylphenyl)amino]-2-oxoethoxy}phenyl)-5-oxo-3-pyrrolidinecarboxamide exhibit anticonvulsant properties. The molecular structure of these compounds, particularly the cyclohexene and aromatic rings, contributes to their efficacy in this regard (Kubicki et al., 2000).

Material Science Applications

In the field of material sciences, related compounds have been used to synthesize aromatic polyamides and polyimides. These polymers are notable for their amorphous nature, solubility in polar solvents, and thermal stability, making them useful in various industrial applications (Yang & Lin, 1995)

Antibacterial Activity

Compounds structurally akin to the one have been studied for their antibacterial activities. For instance, certain pyridonecarboxylic acids exhibit significant antibacterial properties, demonstrating the potential of similar compounds in medical applications (Egawa et al., 1984).

Polymer Synthesis

Another application area is in the synthesis of aromatic polyamides bearing specific functional groups. These polyamides have been characterized by their solubility, thermal stability, and potential for creating transparent, flexible films, making them valuable in various technological fields (Ravikumar & Saravanan, 2012).

Organic Synthesis

These compounds also play a role in organic synthesis. For example, they can be involved in the synthesis of piperidines, pyrrolizidines, indolizidines, and quinolizidines, highlighting their versatility in the creation of complex organic molecules (Back & Nakajima, 2000).